Cas no 1804463-70-4 (6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804463-70-4
• MF: C₈H₃BrF₂N₂O
• MW: 261.023027658463
• CID: 4860388
• Update Time: 2025-06-19

6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H3BrF2N2O/c9-6-1-4(3-14)7(8(10)11)5(2-12)13-6/h1,3,8H
• InChI Key： RQGIDXKWQCOVTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde

Professional Introduction to 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804463-70-4)

6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde, with the CAS number 1804463-70-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyridine core structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, including the presence of a bromo substituent, a cyano group, and a difluoromethyl moiety, make it a versatile building block for the development of novel therapeutic agents.

The< strong>pyridine scaffold is one of the most widely studied heterocyclic compounds in medicinal chemistry due to its prevalence in numerous pharmacologically active substances. The introduction of electron-withdrawing groups such as the cyano and difluoromethyl substituents enhances the electrophilicity of the< strong>pyridine ring, making it an attractive candidate for further functionalization. The< strong>bromo group, on the other hand, provides a handle for palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, kinase inhibitors have been particularly well-studied due to their role in cancer therapy. The< strong>6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde molecule has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases. The< strong>difluoromethyl group is known to improve metabolic stability and binding affinity, making it an invaluable feature in drug design.

One of the most compelling applications of this compound is in the development of antiviral agents. The< strong>cyanopyridine core has shown promise in inhibiting viral proteases and polymerases. For instance, recent studies have demonstrated that derivatives of< strong>6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde can effectively inhibit the replication of RNA viruses by targeting critical enzymatic steps. The< strong>bromo and< strong>difluoromethyl substituents further enhance the pharmacokinetic properties of these derivatives, making them suitable for clinical development.

The synthesis of< strong>6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic utility. Typically, it is synthesized via a sequence that begins with the bromination of a pyridine derivative followed by cyanation and subsequent introduction of the< strong>difluoromethyl group. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize yield and purity.

The< strong>cyanopyridine moiety is particularly interesting from a chemical biology perspective. It has been shown to interact with various biological targets through hydrogen bonding and hydrophobic interactions. This property makes it an excellent candidate for designing molecules that can modulate protein-protein interactions or enzyme activity. In particular, studies have focused on its potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes.

In conclusion, 6-Bromo-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804463-70-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.